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Compound of Interest

Compound Name: Catharanthine tartrate

Cat. No.: B15577689

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of catharanthine tartrate, focusing
on its primary natural source, natural abundance, biosynthetic pathway, and methods for its
extraction and purification. Catharanthine is a crucial terpenoid indole alkaloid (TIA) as it serves
as a precursor for the semi-synthesis of the potent anticancer drugs, vinblastine and vincristine.
[1][2][3][4][5] Catharanthine tartrate is a salt form of catharanthine, which is often utilized in
research and pharmaceutical applications.

Primary Natural Source

The principal natural source of catharanthine is the medicinal plant Catharanthus roseus (L.) G.
Don, commonly known as the Madagascar periwinkle.[3][6][7][8][9] This plant produces over
130 different TIAs, with catharanthine being one of the most significant due to its role in the
synthesis of bisindole alkaloids.[1][4] Catharanthine is found in various parts of the plant,
including the leaves, stems, roots, and flowers, though its concentration varies depending on
the cultivar and environmental conditions.[10][11]

Natural Abundance of Catharanthine

The natural abundance of catharanthine in Catharanthus roseus is relatively low, which
presents a challenge for its large-scale production.[2][4] The concentration of catharanthine can
vary significantly among different cultivars and is influenced by factors such as plant age, tissue

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15577689?utm_src=pdf-interest
https://www.benchchem.com/product/b15577689?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4441158/
https://microbiologyjournal.org/biosynthesis-and-modulation-of-terpenoid-indole-alkaloids-in-catharanthus-roseus-a-review-of-targeting-genes-and-secondary-metabolites/
https://www.biosynth.com/p/FC19838/4168-17-6-catharanthine-tartrate
https://www.mdpi.com/1420-3049/20/2/2973
https://lktlabs.com/product/catharanthine-tartrate/
https://www.benchchem.com/product/b15577689?utm_src=pdf-body
https://www.biosynth.com/p/FC19838/4168-17-6-catharanthine-tartrate
https://screenlib.com/Catharanthine-Tartrate-90318.html
https://www.chemfaces.com/natural/Catharanthine-Tartrat-CFN90318.html
https://www.chemfaces.com/natural/Catharanthine-CFN99765.html
https://en.wikipedia.org/wiki/Catharanthine
https://pmc.ncbi.nlm.nih.gov/articles/PMC4441158/
https://www.mdpi.com/1420-3049/20/2/2973
https://pubmed.ncbi.nlm.nih.gov/21674816/
https://pubmed.ncbi.nlm.nih.gov/32304155/
https://microbiologyjournal.org/biosynthesis-and-modulation-of-terpenoid-indole-alkaloids-in-catharanthus-roseus-a-review-of-targeting-genes-and-secondary-metabolites/
https://www.mdpi.com/1420-3049/20/2/2973
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

type, and environmental stressors.[11] The leaves are generally considered the most abundant
source of catharanthine.[3][10]

Table 1: Natural Abundance of Catharanthine in Catharanthus roseus

Catharanthine

Plant Part Cultivar Content (dry Reference
weight)

Leaves Pacifica Peach 2903 + 384 ug/g [10]

Leaves Pacifica Polka Dot 3.79 mg/g [12]

Leaves Cooler Pink 0.9 mg/g [12]

- 1.88 mg/g (after

Leaves Unspecified o [13]
elicitation)

Shoots In vitro culture 0.0039% [4]

Callus In vitro culture 0.00019% [4]

Biosynthesis of Catharanthine

The biosynthesis of catharanthine is a complex process that involves multiple enzymatic steps
and cellular compartments.[2] The pathway originates from two primary metabolic routes: the
shikimate pathway, which provides the indole moiety (tryptamine), and the methylerythritol
phosphate (MEP) pathway, which supplies the terpene component (secologanin).[1][14] The
condensation of tryptamine and secologanin forms strictosidine, a central precursor from which
all TIAs, including catharanthine, are derived.[1][14] While the complete pathway from
strictosidine to catharanthine is not fully elucidated, several key enzymatic steps have been
identified.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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